Cas no 52597-25-8 (cynaropicrin)

• Product Name: cynaropicrin
• CAS No: 52597-25-8
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 2019716
• Update Time: 2025-04-21

cynaropicrin Chemical and Physical Properties

Names and Identifiers

• cynaropicrin
• Muricatin
• 2-(Hydroxymethyl)propenoic acid (3aR,6aR,9aR,9bR)-dodecahydro-8α-hydroxy-9β-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4β-yl ester

• Inchi： 1S/C19H24O6/c1-8-5-14(24-18(22)9(2)7-20)16-11(4)19(23)25-17(16)15-10(3)13(21)6-12(8)15/h10,12-17,20-21H,1-2,4-7H2,3H3
• InChI Key： LUUQJBCYJIHGPD-UHFFFAOYSA-N
• SMILES： CC1C2C3C(C(OC(C(CO)=C)=O)CC(C2CC1O)=C)C(=C)C(=O)O3

Computed Properties

• Exact Mass: 348.157
• Monoisotopic Mass: 348.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives